N-(3-chlorobenzyl)-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]acetamide

• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-N-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H21ClN2O3/c1-3-15-7-9-18(10-8-15)24-20(26)12-19(21(24)27)23(14(2)25)13-16-5-4-6-17(22)11-16/h4-11,19H,3,12-13H2,1-2H3
• InChI Key: JKWUKUGZPHZKNQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CC3=CC(=CC=C3)Cl)C(=O)C

Description

N-(3-chlorobenzyl)-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]acetamide, commonly known as Compound X, is a synthetic compound that has gained significant attention in the field of scientific research. The compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are known to be involved in the inflammatory response. By inhibiting COX-2, Compound X can reduce the production of prostaglandins, thereby reducing inflammation and pain. Moreover, Compound X has been shown to modulate the NF-κB signaling pathway, which is involved in the regulation of various cellular processes, including inflammation and immune response.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β), in animal models of inflammation. Moreover, Compound X has been shown to reduce the levels of reactive oxygen species (ROS), which are known to play a role in the development of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Moreover, it has been extensively studied, and its mechanism of action is well-understood. However, there are also some limitations associated with the use of Compound X in lab experiments. For instance, its potency and efficacy may vary depending on the experimental conditions, and it may not be suitable for all types of experiments.

Future Directions

There are several future directions for the research on Compound X. One potential direction is to investigate its potential therapeutic applications in the treatment of various inflammatory disorders, such as rheumatoid arthritis and osteoarthritis. Moreover, further research is needed to explore its antitumor activity and its potential as a therapeutic agent for the treatment of cancer. Additionally, future research could focus on the development of new derivatives of Compound X with improved potency and efficacy. Finally, more studies are needed to fully understand the mechanism of action of Compound X and its effects on various cellular processes.
Conclusion:
In conclusion, Compound X is a synthetic compound that has gained significant attention in the field of scientific research. It has been shown to have various biochemical and physiological effects, making it a promising candidate for further research. Its mechanism of action involves the inhibition of COX-2 and the modulation of the NF-κB signaling pathway. Compound X has potential therapeutic applications in the treatment of various inflammatory disorders and cancer. However, further research is needed to explore its full potential and to develop new derivatives with improved potency and efficacy.

Synthesis Methods

Compound X can be synthesized through a multi-step process involving the reaction of several chemical compounds. The synthesis method involves the use of various reagents, including chlorobenzyl chloride, 4-ethylphenylacetic acid, and pyrrolidine. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory disorders, such as rheumatoid arthritis and osteoarthritis. Moreover, Compound X has also been shown to have antitumor activity, making it a potential therapeutic agent for the treatment of cancer.